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Compound of Interest

Compound Name: Benzoylsulfamic acid

Cat. No.: B15429901

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Benzoylsulfamic acid, a
member of the N-acyl sulfonamide class of compounds. This document outlines its chemical
structure, a detailed experimental protocol for its synthesis, and a discussion of the broader
biological significance of N-acyl sulfonamides in the context of drug discovery and
development.

Chemical Structure and Properties

N-Benzoylsulfamic acid, systematically named N-benzoylamidosulfuric acid, possesses a
core structure characterized by a benzoyl group attached to the nitrogen atom of sulfamic acid.
This arrangement places it within the important class of N-acyl sulfonamides. These
compounds are recognized in medicinal chemistry as bioisosteres of carboxylic acids, sharing
similar acidic properties and hydrogen bonding capabilities, which makes them valuable
pharmacophores in drug design.[1][2]

The structure of N-Benzoylsulfamic acid is as follows:
Physicochemical and Spectroscopic Data

Specific experimental data for N-Benzoylsulfamic acid is not readily available in the public
domain and would need to be determined upon its synthesis. The following table outlines the
key parameters that should be characterized.
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Property Data

Molecular Formula C7H7NOA4S

Molecular Weight 201.20 g/mol

Appearance To be determined (likely a crystalline solid)
Melting Point To be determined

Solubility To be determined

1H NMR To be determined

13C NMR To be determined

Infrared (IR) Spectrum To be determined

Mass Spectrum To be determined

For structurally related benzoylated sulfamoyl carboxylic acids, characteristic infrared (IR)
diagnostic peaks have been reported in the ranges of 3311-3630 cm~* (O-H of COOH), 1792
and 1681 cm~! (C=0), 1323 and 1289 cm~! (asymmetric and symmetric S=O stretching), and
1177 cm~t (SO2-N).

Experimental Protocol: Synthesis of N-

Benzoylsulfamic Acid

The following is a detailed methodology for the synthesis of N-acyl sulfonamides, adapted from
a reported procedure for the benzoylation of sulfamoyl carboxylic acids. This Schotten-
Baumann reaction provides a facile and efficient route to the target compound.

Materials and Reagents:
e Sulfamic acid (H2NSOsH)
e Benzoyl chloride (CeHsCOCI)

e Sodium hydroxide (NaOH)
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e Hydrochloric acid (HCI)
o Carbon tetrachloride (CCla) or other suitable recrystallization solvent
e Deionized water

o Standard laboratory glassware and equipment (beakers, magnetic stirrer, suction filtration
apparatus, etc.)

Procedure:

e Dissolution of Sulfamic Acid: In a 100 mL beaker, dissolve 2.0 g of sulfamic acid in 5 mL of a
1 M sodium hydroxide solution with continuous stirring.

» Addition of Benzoyl Chloride: To the stirred solution, add 1.5 mmol of benzoyl chloride in
three portions over a period of one hour. Continue stirring for an additional 2 hours to ensure
the complete reaction.

 Acidification and Crystallization: Cool the reaction mixture to 0°C in an ice bath. Acidify the
solution to a pH of 2 using a 2 M hydrochloric acid solution to induce crystallization of the
product.

« |solation and Purification: Collect the resulting crystalline solid by suction filtration.
Recrystallize the crude product from 5 mL of carbon tetrachloride to yield pure N-
Benzoylsulfamic acid.

e Drying: Dry the purified product under vacuum.

Diagram of the Synthesis Workflow:
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Synthesis of N-Benzoylsulfamic Acid
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Role of N-Acyl Sulfonamides in Drug Discovery

N-Acyl Sulfonamides

Key Properties

herapeutic Applications

Bioisostere of Carboxylic Acid Enhanced Metabolic Stability Enzyme Inhibition Receptor Modulation Antibacterial Agents Anticancer Agents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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